Ticagrelor Sulfoxide (Mixture of Diastereomers)
Ticagrelor Sulfoxide (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1644461-85-7
VCID:
VC0031744
InChI:
InChI=1S/C23H28F2N6O5S/c1-2-7-37(35)23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(36-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)
SMILES:
CCCS(=O)C1=NC(=C2C(=N1)N(N=N2)C3CC(C(C3O)O)OCCO)NC4CC4C5=CC(=C(C=C5)F)F
Molecular Formula:
C23H28F2N6O5S
Molecular Weight:
538.571
Ticagrelor Sulfoxide (Mixture of Diastereomers)
CAS No.: 1644461-85-7
Reference Standards
VCID: VC0031744
Molecular Formula: C23H28F2N6O5S
Molecular Weight: 538.571
| CAS No. | 1644461-85-7 |
|---|---|
| Product Name | Ticagrelor Sulfoxide (Mixture of Diastereomers) |
| Molecular Formula | C23H28F2N6O5S |
| Molecular Weight | 538.571 |
| IUPAC Name | 3-[7-[[2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfinyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
| Standard InChI | InChI=1S/C23H28F2N6O5S/c1-2-7-37(35)23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(36-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28) |
| Standard InChIKey | DXFXDCXSENDSIK-LJCGIFJESA-N |
| SMILES | CCCS(=O)C1=NC(=C2C(=N1)N(N=N2)C3CC(C(C3O)O)OCCO)NC4CC4C5=CC(=C(C=C5)F)F |
| Synonyms | (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylsulfinyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol; Tricagrelor Impurity L |
| PubChem Compound | 123698754 |
| Last Modified | Nov 11 2021 |
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